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Compound of Interest

3.4
Compound Name:
Dichlorocyclohexanecarboxanilide

CAS No.: 15907-85-4

Cat. No.: B1295400

Get Quote

Executive Summary: Immediate Action Directives

3',4'-Dichlorocyclohexanecarboxanilide (CAS 15907-85-4) is a halogenated organic amide.
[1][2] Upon environmental release or metabolic breakdown, it hydrolyzes to release 3,4-
dichloroaniline, a severe aquatic toxin and methemoglobinemia-inducing agent.[1]

Disposal Class: Halogenated Organic Waste (RCRA Hazardous).[1]

Prohibited: Do NOT dispose of down the drain. Do NOT mix with strong acids or bases
(accelerates hydrolysis).[1]

Destruction Method: High-temperature incineration with acid gas scrubbing.[1]

Immediate Spill Action: Dampen with PEG-400 or water (if not water-reactive) to prevent
dust; sweep into a sealed container.[1] Do not generate dust.[1][3][4][5]

Chemical Hazard Intelligence & Rationale
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To handle this compound safely, you must understand the causality of its hazard profile. It is not
merely "toxic"; it is a masked toxicophore.[1]

The Mechanism of Toxicity

The molecule consists of a cyclohexane ring attached to a dichloroaniline moiety via an amide
bond.

 Stability: The amide bond is stable under neutral conditions but susceptible to hydrolysis in
acidic or alkaline environments (e.g., wastewater treatment plants).

o The Toxicophore: Hydrolysis releases 3,4-Dichloroaniline (3,4-DCA).[1]

o Bioaccumulation:[6] 3,4-DCA is lipophilic (log Kow ~2.[1]7) and bioconcentrates in aquatic
organisms.[1]

o Acute Toxicity:[3][7][8] It acts as a blood toxicant, oxidizing hemoglobin to methemoglobin,
impairing oxygen transport (cyanosis).

o Environmental Fate:[9] Halogenated anilines are persistent.[1] Standard bacterial
digestion in municipal water treatment is often insufficient to degrade the carbon-chlorine
bonds, leading to downstream contamination.[1]

Table 1: Physical & Hazard Properties
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Property Data / Characteristic Operational Implication

Use for waste manifesting.[1]

CAS Number 15907-85-4
[4]
] ] ] Inhalation of dust is the
Physical State Solid (Crystalline) )
primary exposure vector.
] ] Combustible solid.[1] Keep
Flash Point ~217°C (Predicted)
away from open flames.
N Will settle in traps; does not
Water Solubility Very Low _ _
dilute effectively.[1]
o ] ) Incompatible: Strong oxidizers,
Reactivity Amide Hydrolysis

acids, bases.

Pre-Disposal Stabilization & Handling

Effective disposal begins at the bench.[1] You must stabilize the waste stream before it leaves

your control.[1]

Personal Protective Equipment (PPE) Matrix

e Respiratory: If handling powder >10 mg, use a P100 particulate respirator or work strictly

within a biosafety cabinet/fume hood.[1]
o Dermal: Double-gloving is required.[1]
o Inner Layer: Nitrile (4 mil).[1]

o OQuter Layer: Nitrile (minimum 5 mil) or Laminate Film (Silver Shield) if dissolved in organic

solvents.[1]

o Rationale: Halogenated aromatics can permeate standard nitrile over time, especially
when solvated in DMSO or Methanol.[1]

Waste Segregation Logic

You must segregate this chemical from "General Organic Waste."[1]
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e The "Halogen Rule": Any waste stream containing >1% of this compound must be tagged as
"Halogenated Solvent/Organic."[1]

o Why? Incinerators require specific injection nozzles and scrubber settings for halogens to
capture the generated Hydrogen Chloride (HCI) gas and prevent the formation of
Dioxins/Furans.

o Mother Liquors: If the compound is dissolved in a solvent (e.g., reaction filtrate), the entire
volume is now Halogenated Waste.

The Disposal Protocol (Step-by-Step)

This protocol ensures compliance with EPA standards (RCRA) and prevents environmental
release.[1]

Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)[1]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Do not use
glass for solids (risk of breakage).[1]

e Bagging: Place the solid waste (weighing boats, contaminated gloves, pure powder) inside a
clear 6-mil polyethylene bag.[1]

e Sealing: Twist and tape the bag neck (gooseneck seal).[1] Place the bag inside the HDPE
jar.

e Labeling: Apply a hazardous waste label.
o Constituents: "3',4'-Dichlorocyclohexanecarboxanilide (Solid)."[1]
o Hazard Checkbox: Toxic, Irritant.[1][4][7]

o Note: "Contains Halogenated Organics."[1][10][11]

Scenario B: Liquid Waste (Solutions)

o Compatibility Check: Ensure the solvent is compatible with HDPE or Glass.[1]
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o Transfer: Pour into a dedicated "Halogenated Waste" carboy.
o Critical: Do not fill >90% to allow for thermal expansion.[1]

e pH Check: If the solution is acidic or basic (e.g., from a workup), neutralize to pH 6—8 before
adding to the waste drum to prevent amide hydrolysis and gas generation inside the
container.

Visualizing the Decision Logic

The following diagram illustrates the critical decision points for disposing of 3',4'-
Dichlorocyclohexanecarboxanilide to ensure it reaches the correct destruction facility.
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Waste Generation:
3',4'-Dichlorocyclohexanecarboxanilide

Determine Physical State

Solid Waste Liquid Waste
(Powder, Gloves, Paper) (Dissolved in Solvent)

Critical Logic: The Solute Rules

Double Bag in

?
6-mil Polyethylene Is Solvent Halogenated?

Yes (e.g., DCM, Chloroform)No (e.g., DMSO, MeOH)

Segregate as 'Toxic'
Non-Halogenated Stream
(Rare - Check EHS)

Place in Wide-Mouth
HDPE Drum

Add to 'Halogenated'
Waste Carboy

LABELING:
Must state 'Halogenated Organic'
& 'Toxic'

FINAL DISPOSAL:
High-Temp Incineration
(w/ HCI Scrubbing)

Click to download full resolution via product page

Figure 1: Waste stream segregation logic ensuring the compound is routed to an incinerator
capable of handling halogenated aromatics.
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Emergency Contingencies
Spill Cleanup (Solid)

 Isolate: Evacuate the immediate area (10 ft radius).
o PPE: Don N95/P100 respirator, goggles, and double nitrile gloves.[1]

o Suppression: Gently mist the powder with PEG-400 or water (if compatible with surrounding
materials) to suppress dust.[1] Do not dry sweep.

e Collection: Scoop damp material into a glass or HDPE jar.

o Clean: Wipe surface with a soap/water solution.[1] Collect wipes as hazardous waste.[1]

Exposure First Aid

 Inhalation: Move to fresh air immediately. Monitor for signs of cyanosis (blue lips/fingernails)
indicating methemoglobinemia.[1]

o Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use ethanol (enhances
absorption of anilides).[1]

References

e National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,
Updated Version. National Academies Press.[1] [Link]

e PubChem. (n.d.).[1] 3",4'-Dichlorocyclohexanecarboxanilide (Compound Summary).
National Library of Medicine.[1] [Link][1]

e European Commission. (2002).[1] Opinion on the results of the Risk Assessment of: 3,4-
Dichloroaniline. Scientific Committee on Toxicity, Ecotoxicity and the Environment (CSTEE).
[Link][1]

o U.S. Environmental Protection Agency. (2023). Resource Conservation and Recovery Act
(RCRA) Regulations. [Link][1]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichlorocyclohexanecarboxanilide
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichlorocyclohexanecarboxanilide
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichlorocyclohexanecarboxanilide
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichlorocyclohexanecarboxanilide
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichlorocyclohexanecarboxanilide
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichlorocyclohexanecarboxanilide
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichlorocyclohexanecarboxanilide
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichlorocyclohexanecarboxanilide
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichlorocyclohexanecarboxanilide
https://www.benchchem.com/product/b1295400/docs?utm_src=pdf-body#3-4-dichlorocyclohexanecarboxanilide-proper-disposal-procedures
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichlorocyclohexanecarboxanilide
https://pubchem.ncbi.nlm.nih.gov/compound/140002
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichlorocyclohexanecarboxanilide
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichlorocyclohexanecarboxanilide
https://ec.europa.eu/health/scientific_committees/environmental_risks/opinions/sctee/sct_out146_en.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichlorocyclohexanecarboxanilide
https://www.epa.gov/rcra
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichlorocyclohexanecarboxanilide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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